Cas no 2363780-24-7 (1-(4-bromopyrimidin-2-yl-5,6-d2)ethan-1-one)

• Product Name: 1-(4-bromopyrimidin-2-yl-5,6-d2)ethan-1-one
• CAS No: 2363780-24-7
• MF: C₆H₅BrN₂O
• MW: 203.03302359581
• CID: 6824564
• PubChem ID: 172402793
• Update Time: 2025-03-01

1-(4-bromopyrimidin-2-yl-5,6-d2)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2363780-24-7
• 1-(4-bromopyrimidin-2-yl-5,6-d2)ethan-1-one
• CS-22649

• Inchi： 1S/C6H5BrN2O/c1-4(10)6-8-3-2-5(7)9-6/h2-3H,1H3/i2D,3D
• InChI Key： YIXZCLFHFDRVPG-PBNXXWCMSA-N
• SMILES： BrC1=C([2H])C([2H])=NC(C(C)=O)=N1

Computed Properties

• Exact Mass: 201.97108Da
• Monoisotopic Mass: 201.97108Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.9Ų